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Compound of Interest

Compound Name: Cinnamoyl-CoA

Cat. No.: B153736

For researchers, scientists, and drug development professionals, understanding the nuances of
metabolic pathways is critical for innovation. This guide provides a detailed comparative
analysis of Cinnamoyl-CoA and its related hydroxycinnamoyl-CoA esters, central molecules
in the biosynthesis of a vast array of plant secondary metabolites. This document offers a
comprehensive overview of their biochemical properties, the enzymes that metabolize them,
and their roles in critical signaling pathways, supported by experimental data and detailed
protocols.

Cinnamoyl-CoA and its hydroxylated and methoxylated derivatives, including p-coumaroyl-
CoA, caffeoyl-CoA, feruloyl-CoA, and sinapoyl-CoA, are pivotal intermediates in the
phenylpropanoid pathway.[1][2] This pathway is responsible for the synthesis of essential
compounds such as lignins, flavonoids, stilbenes, and coumarins, which are vital for plant
development, defense, and possess significant pharmacological value.[2][3][4] The fate of
these CoA esters is largely determined by the substrate specificity of key enzymes, primarily 4-
coumarate-CoA ligase (4CL) and cinnamoyl-CoA reductase (CCR), which channel these
intermediates into distinct downstream branches of the phenylpropanoid pathway.[1][5]

Comparative Biochemical Data

The substrate specificities and kinetic efficiencies of enzymes that utilize cinnamoyl-CoA and
its related esters vary significantly across different plant species and even between enzyme
isoforms within the same plant. This diversity allows for fine-tuned regulation of metabolic flux
towards the synthesis of specific phenylpropanoid compounds. The following tables summarize
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key biochemical properties of these CoA esters and the kinetic parameters of the enzymes that

act upon them.

Table 1: Physicochemical Properties of Cinnamoyl-CoA

and Related Esters

Compound Molecular Formula Molar Mass ( g/mol )
Cinnamoyl-CoA C30H42N7017P3S 897.7[6]
p-Coumaroyl-CoA C30H42N7018P3S 913.67[6]
Caffeoyl-CoA C30H42N7019P3S 929.67

Feruloyl-CoA C31H44N7019P3S 943.70

Sinapoyl-CoA C32H46N7020P3S 973.72[7]

Table 2: Comparative Enzyme Kinetics of Cinnamoyl-
CoA Reductase (CCR) Isoforms

Cinnamoyl-CoA reductase (CCR) catalyzes the first committed step in the biosynthesis of

monolignols, the precursors of lignin.[4][8] The enzyme's preference for different

hydroxycinnamoyl-CoA substrates directly influences the composition of the resulting lignin

polymer.
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Enzyme
Source

Substrate

Km (M)

kcat/Km (pM-

1min-1)

Reference

Arabidopsis
thaliana CCR1

Feruloyl-CoA

El

Sinapoyl-CoA

[°]

p-Coumaroyl-
CoA

El

Medicago
truncatula CCR1

Feruloyl-CoA

[3]

Caffeoyl-CoA

(low activity)

(3]

Medicago
truncatula CCR2

Caffeoyl-CoA

(sigmoidal

kinetics)

[3]

p-Coumaroyl-
CoA

(sigmoidal

kinetics)

[3]

Sorghum bicolor
SbCCR1

Feruloyl-CoA

(high activity)

(8]

Caffeoyl-CoA

(low activity)

(8]

p-Coumaroyl-
CoA

(low activity)

(8]

Capsicum
chinense
CcCCR1

Feruloyl-CoA

23.99

0.048

[10]

Sinapoyl-CoA

32.35

0.022

[10]

p-Coumaroyl-
CoA

34.52

0.024

[10]

Capsicum
chinense
CcCCR2

Feruloyl-CoA

16.53

0.819

[10]

Sinapoyl-CoA

95.87

0.016

[10]
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p-Coumaroyl-
107.21 0.095 [10]
CoA
Oryza sativa
Feruloyl-CoA 15.71 1.41 [11]
OsCCR20
p-Coumaroyl-
24.08 0.32 [11]
CoA
Sinapoyl-CoA 23.34 0.24 [11]
Oryza sativa
Feruloyl-CoA 2.70 0.77 [11]
OsCCR21
p-Coumaroyl-
16.36 0.08 [11]
CoA
Sinapoyl-CoA 10.20 0.07 [11]
Morus alba (higher than
Feruloyl-CoA - ) [12]
MaCCR1 sinapoyl-CoA)
Sinapoyl-CoA - - [12]

Note: Some values for Km and kcat/Km were not explicitly stated in the referenced abstracts

and are indicated as "-". The relative activities were noted where available.

Table 3: Comparative Enzyme Kinetics of 4-Coumarate-

CoA Ligase (4CL) Isoforms

4-Coumarate-CoA ligase (4CL) activates cinnamic acid and its hydroxylated derivatives by

ligating them to Coenzyme A, a critical step that precedes their entry into various branches of

the phenylpropanoid pathway.[1][2]
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Enzyme kcat/Km (M-1s-
Substrate Km (pM) Reference
Source 1)

Streptomyces sp.

o Ferulate - - [13]
Caffeate - - [13]
4-Coumarate - - [13]
Cinnamic acid - (less active) [13]

Note: Specific kinetic values for 4CL isoforms were less frequently reported in the initial search
results in a comparative tabular format.

Key Metabolic Pathways and Their Regulation

The distribution of Cinnamoyl-CoA and its related esters into different biosynthetic routes is a
highly regulated process. The following diagrams, generated using the DOT language, illustrate
the central phenylpropanoid pathway and a key downstream branch leading to flavonoid
biosynthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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